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Compound of Interest

Compound Name: VU0134992

Cat. No.: B15586153 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the responsible disposal of chemical waste is critical for ensuring a safe environment and

regulatory compliance. This guide provides detailed procedures for the proper disposal of

VU0134992, a Kir4.1 potassium channel blocker. Although a specific Safety Data Sheet (SDS)

for VU0134992 is not publicly available, its classification as a brominated organic compound

dictates that disposal should follow established protocols for this chemical class.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of VU0134992 is provided below.

Property Value

IUPAC Name
2-(2-bromo-4-isopropylphenoxy)-N-(2,2,6,6-

tetramethylpiperidin-4-yl)acetamide

Molecular Formula C₂₀H₃₁BrN₂O₂[2][3]

Molecular Weight 411.38 g/mol [2][3]

CAS Number 755002-90-5[2][3]

Solubility
Soluble to 100 mM in DMSO and 100 mM in

ethanol.[3]

Storage Store at -20°C.[3]

Purity ≥98%[3]
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Pre-Disposal and Handling Considerations
Before initiating any experiment involving VU0134992, a comprehensive waste disposal plan

must be established.[1] Adherence to the following handling procedures is essential to

minimize exposure and prevent contamination.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a laboratory coat, when handling VU0134992.[1]

Ventilation: All work with VU0134992 should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to prevent the inhalation of dust or aerosols.[1]

Spill Management: In the event of a spill, the area should be isolated immediately. Follow

your institution's established spill cleanup procedures for hazardous organic compounds.[1]

Experimental Protocol: Waste Segregation and
Collection
Proper segregation of chemical waste is a crucial step for safe and compliant disposal.[1] The

following protocol outlines the steps for segregating and collecting VU0134992 waste.

Designated Waste Container: Collect all VU0134992 waste in a designated, properly labeled

hazardous waste container.[1]

Avoid Mixing Waste Streams: Do not mix VU0134992 waste with other waste streams unless

explicitly permitted by your Environmental Health and Safety (EHS) department.

Halogenated organic compounds must be kept separate from non-halogenated solvents.[1]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name: "VU0134992, 2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-

tetramethylpiperidin-4-yl)acetamide". Include any other information required by your

institution.[1]

Secure Sealing: Ensure the waste container is kept tightly sealed when not in use to prevent

the release of vapors.[1]
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The table below summarizes the key aspects of waste segregation for different forms of

VU0134992 waste.[1]

Waste Type Container Labeling Requirements

Solid VU0134992

Labeled, sealed, and

compatible solid waste

container.

"Hazardous Waste,"

"VU0134992," and full

chemical name.

Solutions of VU0134992

Labeled, sealed, and

compatible liquid waste

container.

"Hazardous Waste,"

"VU0134992," full chemical

name, and solvent

composition.

Contaminated Labware
Labeled, sealed solid waste

container.

"Hazardous Waste,"

"VU0134992 Contaminated

Debris."

Final Disposal Procedures
The ultimate disposal of VU0134992 waste will be managed by your institution's EHS

department or a licensed hazardous waste disposal contractor. The most prevalent disposal

method for halogenated organic compounds is high-temperature incineration at a permitted

facility.[1] This process is engineered to completely destroy the organic molecule and capture

any hazardous byproducts.

Important: Never dispose of VU0134992 down the drain or in regular trash.[1] Empty

containers that previously held VU0134992 are also to be treated as hazardous waste. Federal

regulations may necessitate triple rinsing the container with a suitable solvent, with the rinsate

collected and disposed of as hazardous waste.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of VU0134992.
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VU0134992 Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. rndsystems.com [rndsystems.com]

To cite this document: BenchChem. [Proper Disposal Procedures for VU0134992].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586153#vu0134992-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15586153?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_of_VU0134992_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/The_Kir4_1_Potassium_Channel_Blocker_VU0134992_A_Technical_Guide.pdf
https://www.rndsystems.com/products/vu-0134992_6877
https://www.benchchem.com/product/b15586153#vu0134992-proper-disposal-procedures
https://www.benchchem.com/product/b15586153#vu0134992-proper-disposal-procedures
https://www.benchchem.com/product/b15586153#vu0134992-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15586153?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

